Cas no 61335-95-3 (5-Thiazolecarboxylic acid, 2-(4-methoxyphenyl)-, methyl ester)

• Product Name: 5-Thiazolecarboxylic acid, 2-(4-methoxyphenyl)-, methyl ester
• CAS No: 61335-95-3
• MF: C₁₂H₁₁NO₃S
• MW: 249.285641908646
• CID: 483512
• PubChem ID: 13010149
• Update Time: 2025-04-19

5-Thiazolecarboxylic acid, 2-(4-methoxyphenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxylic acid, 2-(4-methoxyphenyl)-, methyl ester
• methyl 2-(4-methoxyphenyl)-1,3-thiazole-5-carboxylate
• methyl 2-(4-methoxyphenyl)thiazole-5-carboxylate
• 61335-95-3
• AKOS017559367
• DTXSID30514943
• FT-0701790

• Inchi： 1S/C12H11NO3S/c1-15-9-5-3-8(4-6-9)11-13-7-10(17-11)12(14)16-2/h3-7H,1-2H3
• InChI Key： WCXKRAOFOWWCJA-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CN=C1C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 249.04603
• Monoisotopic Mass: 249.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• PSA: 48.42